Cas no 10202-46-7 (1,3,5-Triazine,2,4-dichloro-6-(4-chlorophenyl)-)

1,3,5-Triazine,2,4-dichloro-6-(4-chlorophenyl)- structure
10202-46-7 structure
Product Name:1,3,5-Triazine,2,4-dichloro-6-(4-chlorophenyl)-
CAS No:10202-46-7
MF:C9H4Cl3N3
MW:260.507158279419
CID:191293
PubChem ID:25044
Update Time:2025-04-19

1,3,5-Triazine,2,4-dichloro-6-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine,2,4-dichloro-6-(4-chlorophenyl)-
    • 2,4-dichloro-6-(4-chlorophenyl)-1,3,5-triazine
    • 2,4-DICHLORO-6-(P-CHLOROPHENYL)-S-TRIAZINE
    • 2,4-Dichloro-6-[4-chlorophenyl]-S-triazine
    • 10202-46-7
    • 2,4-Dichloro-6-(4-chlorophenyl)-1,3,5-triazine #
    • SCHEMBL11400612
    • 1,3,5-Triazine, 2,4-dichloro-6-(4-chlorophenyl)-
    • DTXSID80274782
    • AKOS014985978
    • Inchi: 1S/C9H4Cl3N3/c10-6-3-1-5(2-4-6)7-13-8(11)15-9(12)14-7/h1-4H
    • InChI Key: VHUFUPGNGRXPNM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1N=C(N=C(N=1)Cl)Cl

Computed Properties

  • Exact Mass: 258.94732
  • Monoisotopic Mass: 258.947
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 38.7A^2

Experimental Properties

  • Density: 1.530±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 149-150 ºC (acetonitrile )
  • Boiling Point: 449.4°C at 760 mmHg
  • Flash Point: 258.1°C
  • Refractive Index: 1.62
  • Solubility: Insuluble (2.6E-3 g/L) (25 ºC),
  • PSA: 38.67
  • LogP: 3.49880
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